Cas no 2138576-22-2 (2-{[2-Propyl-6-(trifluoromethyl)quinazolin-4-yl]sulfanyl}acetic acid)

• Product Name: 2-{[2-Propyl-6-(trifluoromethyl)quinazolin-4-yl]sulfanyl}acetic acid
• CAS No: 2138576-22-2
• MF: C₁₄H₁₃F₃N₂O₂S
• MW: 330.325432538986
• CID: 5803835
• PubChem ID: 165499181
• Update Time: 2025-07-18

2-{[2-Propyl-6-(trifluoromethyl)quinazolin-4-yl]sulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[2-propyl-6-(trifluoromethyl)quinazolin-4-yl]sulfanyl}acetic acid
• EN300-1153443
• 2138576-22-2
• 2-{[2-Propyl-6-(trifluoromethyl)quinazolin-4-yl]sulfanyl}acetic acid

• Inchi： 1S/C14H13F3N2O2S/c1-2-3-11-18-10-5-4-8(14(15,16)17)6-9(10)13(19-11)22-7-12(20)21/h4-6H,2-3,7H2,1H3,(H,20,21)
• InChI Key： HVVFQURJVDEQLD-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=C2C=C(C(F)(F)F)C=CC2=NC(CCC)=N1

Computed Properties

• Exact Mass: 330.06498332g/mol
• Monoisotopic Mass: 330.06498332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 88.4Ų

Additional information on 2-{[2-Propyl-6-(trifluoromethyl)quinazolin-4-yl]sulfanyl}acetic acid

Introduction to 2-{[2-Propyl-6-(trifluoromethyl)quinazolin-4-yl]sulfanyl}acetic Acid (CAS No. 2138576-22-2)

2-{[2-Propyl-6-(trifluoromethyl)quinazolin-4-yl]sulfanyl}acetic acid, identified by its CAS number 2138576-22-2, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex quinazoline core structure, has garnered attention due to its potential applications in drug discovery and development. The presence of a trifluoromethyl group and a propyl side chain on the quinazoline ring enhances its pharmacological properties, making it a promising candidate for further investigation.

The chemical structure of 2-{[2-Propyl-6-(trifluoromethyl)quinazolin-4-yl]sulfanyl}acetic acid consists of a quinazoline scaffold, which is a well-known heterocyclic system widely employed in medicinal chemistry. Quinazoline derivatives have demonstrated diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The introduction of the sulfanyl group and the acetic acid moiety further modulates the compound's interactions with biological targets, potentially enhancing its efficacy and selectivity.

In recent years, there has been a growing interest in the development of novel quinazoline-based compounds due to their favorable pharmacokinetic profiles and low toxicity. The synthesis of 2-{[2-Propyl-6-(trifluoromethyl)quinazolin-4-yl]sulfanyl}acetic acid involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Advanced synthetic methodologies have enabled the efficient preparation of this compound, facilitating its exploration in preclinical studies.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases, which are enzymes involved in various signaling pathways implicated in cancer and inflammatory diseases. The quinazoline core is known to interact with ATP-binding pockets in kinases, thereby blocking their activity. The presence of the trifluoromethyl group enhances the binding affinity by increasing lipophilicity and electronic effects. Additionally, the sulfanyl group can participate in hydrogen bonding interactions with amino acid residues in the kinase active site, further stabilizing the inhibitor complex.

Recent studies have highlighted the importance of quinazoline derivatives in addressing unmet medical needs. For instance, research has shown that certain quinazoline-based compounds can selectively inhibit specific kinases without affecting others, reducing off-target effects. This selectivity is crucial for developing drugs with improved safety profiles. The compound 2-{[2-Propyl-6-(trifluoromethyl)quinazolin-4-yl]sulfanyl}acetic acid has been investigated for its potential to target tyrosine kinases, which play a pivotal role in cell proliferation and survival.

The acetic acid moiety in the molecule may also contribute to its pharmacological activity by influencing solubility and metabolic stability. Acetic acid derivatives are often designed to enhance bioavailability and reduce degradation by metabolic enzymes. This feature makes 2-{[2-Propyl-6-(trifluoromethyl)quinazolin-4-yl]sulfanyl}acetic acid an attractive candidate for further development into a therapeutic agent.

In conclusion, 2-{[2-Propyl-6-(trifluoromethyl)quinazolin-4-yl]sulfanyl}acetic acid (CAS No. 2138576-22-2) represents a promising area of research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable compound for drug discovery efforts. Further studies are warranted to fully elucidate its pharmacological profile and explore its therapeutic potential.